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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical waste is paramount to laboratory safety and environmental responsibility. This guide
provides essential, immediate safety and logistical information for the proper disposal of N-
methylcyclohexanecarboxamide.

Disclaimer: No specific Safety Data Sheet (SDS) for N-methylcyclohexanecarboxamide was
found. The following procedures are based on best practices for similar chemical compounds. It
is crucial to consult with your institution's Environmental Health and Safety (EHS) department
and adhere to all local, state, and federal regulations.

Chemical and Physical Properties

A summary of the known physical and chemical properties of N-
methylcyclohexanecarboxamide is provided below. This information is critical for assessing
the potential hazards and determining the appropriate handling and disposal methods.
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Property Value

Molecular Formula CsH1sNO
Molecular Weight 141.21 g/mol
CAS Number 6830-84-8
Appearance No data available
Boiling Point No data available
Melting Point No data available
Flash Point No data available
Solubility No data available

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of N-

methylcyclohexanecarboxamide.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

e Alab coat

2. Spill Management: In the event of a spill, follow these procedures:

o Alert personnel in the immediate area.

o For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

commercial sorbent pads.

e Avoid generating dust if the compound is a solid.
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o Carefully collect the absorbed material and contaminated debris into a designated, labeled
waste container.

3. Waste Collection and Storage:

» Place all waste N-methylcyclohexanecarboxamide and contaminated materials into a
clearly labeled, sealed, and chemically compatible waste container.

e The label should include the chemical name ("N-methylcyclohexanecarboxamide"), the
date, and any known hazard information.

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

4. Final Disposal:
» Dispose of the chemical waste through your institution's hazardous waste program.

e Do not dispose of N-methylcyclohexanecarboxamide down the drain or in the regular
trash.

o Follow all local, state, and federal regulations for chemical waste disposal.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-
methylcyclohexanecarboxamide.
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Caption: Workflow for the safe disposal of N-methylcyclohexanecarboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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